Novel synthesis of cyclobutanone derivatives via dimetalation of iminium ions with the TiCl4–trialkylamine reagent systemElectronic supplementary information (ESI) available: 13C NMR spectra of compounds 1a, 2a, 3a, 4a, 5a, 6a, 7a and 7b. See http://www.rsc.org/suppdata/cc/b1/b103112k/

Chemical Communications Pub Date: 2001-08-28 DOI: 10.1039/B103112K

Abstract

Iminium salts are generated in situ, react with TiCl4–trialkylamines, and diaryl ketones to produce 3,3-diarylcyclobutanones in moderate to good yields.

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